Cas no 105639-08-5 (Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-)
![Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl- structure](https://www.kuujia.com/scimg/cas/105639-08-5x500.png)
105639-08-5 structure
Product name:Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-
Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-
- 5-[5-[4-(4,5-dihydro-1,3-oxazol-2-yl)-2-propan-2-ylphenoxy]pentyl]-3-methyl-1,2-oxazole
- 5-{5-[4-(4,5-Dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl}-3-methylisoxazole
- AC1NRQW6
- CHEMBL126398
- Isoxazole, 5-(5-(4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy)pentyl)-3-methyl-
- SureCN9862888
- Isoxazole, 5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-
- 5-[5-[4-(4,5-dihydrooxazol-2-yl)-2-isopropyl-phenoxy]pentyl]-3-methyl-isoxazole
- 105639-08-5
- SCHEMBL9862888
- DTXSID30147235
-
- Inchi: InChI=1S/C21H28N2O3/c1-15(2)19-14-17(21-22-10-12-25-21)8-9-20(19)24-11-6-4-5-7-18-13-16(3)23-26-18/h8-9,13-15H,4-7,10-12H2,1-3H3
- InChI Key: APTWZLHUHMDJPS-UHFFFAOYSA-N
- SMILES: O1CCN=C1C1C=CC(OCCCCCC2ON=C(C)C=2)=C(C(C)C)C=1
Computed Properties
- Exact Mass: 356.20999276g/mol
- Monoisotopic Mass: 356.20999276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.8Ų
- XLogP3: 4.5
Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl- Related Literature
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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10. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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